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Compound of Interest

Compound Name:
(R)-Methyl 2-hydroxy-3-

phenylpropanoate

Cat. No.: B1588834 Get Quote

This guide provides a detailed, safety-driven protocol for the proper disposal of (R)-Methyl 2-
hydroxy-3-phenylpropanoate (CAS No. 27000-00-6). Adherence to these procedures is

critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the

environment. The protocol is designed for researchers, scientists, and drug development

professionals who handle this compound in a laboratory setting.

The disposal of any chemical waste is governed by stringent regulations, primarily the

Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental

Protection Agency (EPA), which establishes a "cradle to grave" management system for

hazardous materials.[1] Concurrently, the Occupational Safety and Health Administration

(OSHA) mandates workplace safety standards for handling such chemicals.[2][3][4] This guide

synthesizes these requirements into a practical, actionable workflow.

Hazard Profile & Regulatory Framework
(R)-Methyl 2-hydroxy-3-phenylpropanoate is a white to off-white crystalline powder.[5] A

thorough hazard assessment is the foundational step for determining its proper disposal

pathway. Based on the Globally Harmonized System (GHS), this compound presents several

hazards that mandate its classification as regulated hazardous waste.

Table 1: Chemical and Hazard Identification
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Property Value / Classification Source

CAS Number 27000-00-6 [5]

Molecular Formula C₁₀H₁₂O₃ [6]

Physical Form
Crystal - Powder / White -

Almost white
[5]

GHS Signal Word Warning [5][6]

Hazard Statements H302: Harmful if swallowed [6][7]

H315: Causes skin irritation [6][7]

H319: Causes serious eye

irritation
[6][7]

H335: May cause respiratory

irritation
[6][7]

Due to its acute oral toxicity and irritant properties, this chemical cannot be disposed of as

common refuse or via the sanitary sewer system.[8] It must be managed as a hazardous waste

stream from the point of generation to its final disposal by a licensed facility.[9]

Personnel Safety & Protective Equipment (PPE)
To mitigate the risks identified in the hazard profile, all personnel handling waste (R)-Methyl 2-
hydroxy-3-phenylpropanoate must use appropriate Personal Protective Equipment (PPE).

The selection of PPE is directly informed by the chemical's potential routes of exposure and its

GHS classification.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Specification
Rationale and Regulatory
Standard

Eye & Face

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Prevents eye irritation (H319).

Mandated by OSHA 29 CFR

1910.133.[10]

Hand
Chemically resistant gloves

(e.g., Nitrile).

Prevents skin irritation (H315).

[7][11]

Body Standard laboratory coat.
Protects against incidental skin

contact.[10]

Respiratory NIOSH-approved respirator.

Required if handling

procedures may generate dust

or if ventilation is inadequate,

to prevent respiratory irritation

(H335). Governed by OSHA 29

CFR 1910.134.[11]

Causality: The requirement for specific PPE is not arbitrary; it is a direct control measure

against the documented hazards. For example, because the compound is a known skin irritant,

impermeable gloves are non-negotiable to prevent dermal exposure and subsequent irritation.

[7][11]

Waste Handling & Accumulation Protocol
The following step-by-step process ensures that waste is collected, stored, and prepared for

disposal in a manner that is safe and compliant with EPA and OSHA regulations.

Step 1: Waste Determination
At the point of generation, any unused (R)-Methyl 2-hydroxy-3-phenylpropanoate or

materials contaminated with it (e.g., weighing paper, contaminated gloves) are to be declared

hazardous waste.[9][12] This determination is the first critical step in the RCRA compliance

process.[8]

Step 2: Container Selection
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Select a waste container that is in good condition and chemically compatible with the waste.

Material: Use a high-density polyethylene (HDPE) or glass container.

Integrity: The container must be free of cracks or damage and possess a secure, leak-proof

screw-top cap.[8][13]

Headroom: Do not fill the container completely. Leave at least 10% of headspace to allow for

expansion.[13]

Step 3: Waste Segregation
Chemical incompatibility can lead to dangerous reactions.

Store this waste stream separately from incompatible materials, particularly strong oxidizing

agents.[10]

Maintain physical barriers or sufficient distance between different waste categories within the

laboratory.[13][14]

Step 4: Labeling
Proper labeling is a frequent point of regulatory failure and is essential for safety and

compliance. Each waste container must be labeled immediately upon the first addition of

waste.[9] The label must include:

The words "Hazardous Waste".[13]

Chemical Contents: List all constituents by full chemical name (no formulas or

abbreviations). For mixtures, include percentages of each component. Example: "(R)-Methyl
2-hydroxy-3-phenylpropanoate, >99%".[13]

Hazard Identification: Clearly indicate the associated hazards (e.g., "Toxic," "Irritant").[13]

Accumulation Dates: Note the date you first add waste (Accumulation Start Date) and the

date the container becomes full.[13]

Generator Information: Include the laboratory, building/room number, and a point of contact.
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Step 5: Accumulation in a Satellite Accumulation Area
(SAA)
The labeled, closed waste container must be stored in a designated SAA.

The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.[9][13]

Keep the waste container closed at all times except when adding waste.[1] This is a critical

EPA requirement to prevent spills and vapor release.

The SAA must be inspected weekly to check for leaks and proper labeling.[13]

Spill Management & Emergency Procedures
In the event of an accidental release, prompt and correct action is crucial.

Small Spill Cleanup (Solid)
Ensure the area is well-ventilated.

Don the full PPE detailed in Table 2.

Prevent the generation of dust.

Carefully sweep or vacuum the solid material.[7][10]

Place the spilled material and any contaminated cleaning supplies into a designated

hazardous waste container and label it accordingly.

Clean the spill area with soap and water.

Exposure First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.[7]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty

of water for at least 15 minutes. Seek medical attention if irritation persists.[7]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[7][11]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[7]

Final Disposal Logistics
The ultimate disposal of hazardous waste is a highly regulated process that must be managed

by trained professionals.

Institutional EHS: Once a waste container is full, it must be dated. Your institution's

Environmental Health & Safety (EHS) department must be contacted for pickup.[9][13] Under

RCRA, a full container must be removed from the SAA within three days.[13]

Licensed Contractor: The EHS department will consolidate waste and arrange for its

transport and disposal via a licensed hazardous waste disposal company.[7][12][14] This

contractor is responsible for handling regulatory paperwork, such as the Uniform Hazardous

Waste Manifest, and ensuring the waste is treated or disposed of at a permitted facility.[15]

[16]

Disposal Workflow Diagram
The following diagram illustrates the complete, compliant lifecycle for (R)-Methyl 2-hydroxy-3-
phenylpropanoate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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